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Compound of Interest |

5-Hydroxy Omeprazole Sodium
Compound Name:
Salt
CAS No.: 1215629-45-0
Cat. No.: B1140435
. J

Chemical Profile & Hazard Context

5-Hydroxy Omeprazole Sodium Salt is a primary metabolite of the proton pump inhibitor
Omeprazole, predominantly formed by the CYP2C19 enzyme. In drug development, it is
utilized as a high-purity reference standard for metabolic stability and pharmacokinetic profiling.

While often misclassified as "general chemical waste" due to the absence of a specific RCRA
P- or U-listing, this compound represents a bioactive burden. Its sodium salt form significantly
increases water solubility compared to the parent compound, heightening the risk of mobility in
aguatic environments if "sewered."

Physicochemical Properties Relevant to Disposal
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Property Characteristic Operational Implication

Use for waste manifest
CAS Number 1215629-45-0 (Salt form) o
verification.

Do not pour down drains. High

Solubility High (Water/Methanol) o
mobility in water systems.
Potential pH incompatibility
Acidity/Alkalinity Basic (Sodium Salt) with strong acid waste
streams.
) o ) Treat as a pharmacologically
Bioactivity CYP2C19 Metabolite

active substance (PAS).

_ o Not P-Listed. Must be
Non-Listed / Characteristic o
RCRA Status _ evaluated for characteristics
Review . L
(Toxicity/Ignitability).

Pre-Disposal Risk Assessment

Before handling waste, the generator must validate the waste stream. This protocol operates
on the "Precautionary Principle": treat the substance as a hazardous pharmaceutical waste to
ensure environmental compliance and safety.

Required PPE (Personal Protective Equipment)[1][2]

o Respiratory: N95 or P100 respirator if handling dry powder outside a fume hood (prevent
inhalation of alkaline dust).

e Dermal: Nitrile gloves (0.11 mm minimum thickness).

o Ocular: Chemical splash goggles (standard safety glasses are insufficient for fine powders).
Regulatory Classification Logic

This section defines the decision-making process to prevent regulatory violations.

The "Non-Hazardous" Trap: Researchers often check the EPA's P-list (acutely toxic) and U-list
(toxic) and, finding 5-Hydroxy Omeprazole missing, default to general trash. This is a violation
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of Best Management Practices (BMP).

Correct Classification:

o US EPA: Non-RCRA Regulated Chemical Waste (unless mixed with hazardous solvents).
o Disposal Route:Incineration Only.

o Sewering:Strictly Prohibited under EPA 40 CFR Part 266 Subpart P (Ban on sewering
hazardous waste pharmaceuticals).[1]

Operational Disposal Protocols

Scenario A: Solid Waste (Expired Standards / Spilled
Powder)

Objective: Containment and destruction via incineration.

Segregation: Do not mix with biohazardous waste (red bags) or general trash.

Primary Containment: Place the vial or powder into a clear, sealable polyethylene bag (Zip-
lock style).

Secondary Containment: Place the sealed bag into a rigid, white or blue high-density
polyethylene (HDPE) container labeled "Non-RCRA Pharmaceutical Waste."

Labeling: Affix a label detailing:
o Chemical Name: 5-Hydroxy Omeprazole Sodium Salt[2][3]

o Hazards: Irritant (Skin/Eye), Bioactive.

Scenario B: Liquid Waste (HPLC Effluent /| Stock
Solutions)

Objective: Prevent solvent cross-contamination and pH reactions. Context: This compound is
often dissolved in Methanol (MeOH) or Acetonitrile (ACN) for analysis.
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e Solvent Assessment:

o If dissolved in Methanol/ACN: Classify as Ignitable Waste (D001).

o If dissolved in Water/Buffer: Classify as Non-RCRA Chemical Waste.
e pH Check: As a sodium salt, concentrated solutions are basic.

o Action: Check the pH of the receiving waste carboy.

o Warning: Do not add to waste containers holding strong acids (e.g., 1M HCI) without first
neutralizing, to prevent heat generation or spattering.

o Carboy Selection: Use a dedicated "Organic Solvent" carboy for HPLC effluent.

« Filtration (Optional but Recommended): If the lab uses a charcoal filter cap on waste
carboys, ensure it is not saturated, as volatile organic solvents (MeOH) are often co-present.

Visual Workflow: Disposal Decision Tree
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Figure 1: Decision logic for segregating solid and liquid waste streams to ensure compliance
with EPA and safety standards.

Decontamination Protocol (Spill Management)

If 5-Hydroxy Omeprazole Sodium Salt powder is spilled on a balance or benchtop:

o Dry Wipe: Gently wipe the bulk powder with a dry Kimwipe to prevent spreading it into a
larger sticky mess (sodium salts are hygroscopic).

e Solvent Wash: Wet a paper towel with Methanol or Water. The salt is highly soluble in these
polar solvents.

o Note: Do not use Hexane or non-polar solvents; they will not effectively dissolve the salt.
e Final Clean: Wipe the surface with a mild detergent solution to remove any alkaline residue.

» Disposal: Treat all used wipes and gloves from the cleanup as Solid Pharmaceutical Waste
(Scenario A).

Documentation & Chain of Custody

For GLP (Good Laboratory Practice) compliance, record the disposal in the Reagent Logbook:

» Fields Required: Date Disposed, Quantity (mg), Method (e.g., "Solid Waste Bin #4"), and
User Initials.

e Manifesting: When the waste contractor collects the bin, ensure 5-Hydroxy Omeprazole is
categorized under the "Non-Regulated Pharmaceutical” profile, distinct from "RCRA
Hazardous" (unless mixed with solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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